Cas no 80900-21-6 (2,4(1H,3H)-Pyrimidinedione, 1-[3-(1H-purin-6-ylthio)propyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-[3-(1H-purin-6-ylthio)propyl]-
• CAS No: 80900-21-6
• MF: C₁₂H₁₂N₆O₂S
• MW: 304.327679634094
• CID: 704849
• PubChem ID: 13143836
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-[3-(1H-purin-6-ylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-[3-(1H-purin-6-ylthio)propyl]-
• 1-[3-(7H-purin-6-ylsulfanyl)propyl]pyrimidine-2,4-dione
• 80900-21-6
• DTXSID60521589
• 1-{3-[(7H-Purin-6-yl)sulfanyl]propyl}pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H12N6O2S/c19-8-2-4-18(12(20)17-8)3-1-5-21-11-9-10(14-6-13-9)15-7-16-11/h2,4,6-7H,1,3,5H2,(H,17,19,20)(H,13,14,15,16)
• InChI Key： QIYTYDNKMMCHEE-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CCCN1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 304.07424482g/mol
• Monoisotopic Mass: 304.07424482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 129Ų